Cas no 1448029-62-6 (N-(4-{2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylsulfamoyl}phenyl)acetamide)

• Product Name: N-(4-{2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylsulfamoyl}phenyl)acetamide
• CAS No: 1448029-62-6
• MF: C₁₉H₂₁N₃O₄S
• MW: 387.452743291855
• CID: 5887025
• PubChem ID: 71788694
• Update Time: 2025-06-11

N-(4-{2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylsulfamoyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylsulfamoyl}phenyl)acetamide
• F6200-3261
• N-(4-(N-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)sulfamoyl)phenyl)acetamide
• AKOS024538203
• 1448029-62-6
• N-[4-[[2-hydroxy-2-(1-methylindol-3-yl)ethyl]sulfamoyl]phenyl]acetamide
• N-(4-{[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]sulfamoyl}phenyl)acetamide

• Inchi： 1S/C19H21N3O4S/c1-13(23)21-14-7-9-15(10-8-14)27(25,26)20-11-19(24)17-12-22(2)18-6-4-3-5-16(17)18/h3-10,12,19-20,24H,11H2,1-2H3,(H,21,23)
• InChI Key： YMMNAXOVRRTVFN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NCC(C1=CN(C)C2C=CC=CC1=2)O)(=O)=O

Computed Properties

• Exact Mass: 387.12527733g/mol
• Monoisotopic Mass: 387.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(4-{2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylsulfamoyl}phenyl)acetamide

Professional Introduction to N-(4-{2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylsulfamoyl}phenyl)acetamide and CAS No. 1448029-62-6

N-(4-{2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylsulfamoyl}phenyl)acetamide, identified by the CAS number 1448029-62-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of extensive research and development. The structural complexity of this molecule, featuring a phenyl ring substituted with a sulfamoyl group and an indole moiety, contributes to its unique chemical and pharmacological properties.

The molecular structure of N-(4-{2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylsulfamoyl}phenyl)acetamide can be broken down into several key functional groups. The presence of a sulfamoyl group at the para position of the phenyl ring introduces a polar and hydrophilic region, which can enhance solubility and interact with biological targets. Additionally, the indole ring, characterized by its 1-methyl-1H-indol-3-yl substituent, adds a layer of complexity and potential for diverse interactions with biological systems. This combination of structural elements makes the compound a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. N-(4-{2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylsulfamoyl}phenyl)acetamide has been studied for its potential applications in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The sulfamoyl group, in particular, has been shown to modulate enzyme activity and receptor binding, which are critical mechanisms in many disease processes.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The indole moiety, known for its role in various pharmacological activities, has been extensively studied for its potential in modulating neurotransmitter systems. This feature makes N-(4-{2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylsulfamoyl}phenyl)acetamide a valuable tool for researchers exploring treatments for conditions such as depression, anxiety, and cognitive disorders.

The synthesis of N-(4-{2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylsulfamoyl}phenyl)acetamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the sulfamoyl group requires careful handling to ensure high yield and purity. Additionally, the attachment of the indole ring necessitates careful consideration of reaction pathways to avoid unwanted side products. These synthetic challenges highlight the importance of advanced chemical techniques and methodologies in producing this compound efficiently.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like N-(4-{2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylsulfamoyl}phenyl)acetamide with greater accuracy. These computational models can simulate interactions between the compound and biological targets, providing valuable insights into potential therapeutic effects. Such simulations are particularly useful in early-stage drug discovery, where they can help identify promising candidates for further experimental validation.

The pharmacokinetic properties of N-(4-{2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylsulfamoyl}phenyl)acetamide are also an area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Studies have shown that modifications to the molecular structure can significantly impact these properties, making it possible to fine-tune the compound for specific applications.

In conclusion, N-(4-{2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylsulfamoyl}phenyl)acetamide (CAS No. 1448029-62-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play an important role in the development of next-generation pharmaceutical agents.